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Compound Name: Ethylphosphonic dichloride

Cat. No.: B015551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethylphosphonic dichloride (CAS No. 1066-50-8) is a reactive organophosphorus compound

utilized as an intermediate in the synthesis of various biologically active molecules and

functional materials. A thorough understanding of its solubility in organic solvents is critical for

its application in synthesis, purification, and formulation processes. This technical guide

provides a comprehensive overview of the known solubility characteristics of ethylphosphonic
dichloride, outlines detailed experimental protocols for quantitative solubility determination,

and presents data for structurally similar compounds to offer a comparative context. Due to a

lack of publicly available quantitative solubility data for ethylphosphonic dichloride, this guide

equips researchers with the methodologies required to generate this crucial data in-house.

Physicochemical Properties of Ethylphosphonic
Dichloride
A foundational understanding of the physicochemical properties of ethylphosphonic
dichloride is essential for predicting its solubility behavior. The "like dissolves like" principle

suggests that its solubility will be influenced by the polarity of the solvent relative to its own

molecular structure.
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Property Value Source

Molecular Formula C₂H₅Cl₂OP [1]

Molecular Weight 146.94 g/mol [1]

Appearance Colorless to pale yellow liquid [2][3]

Density 1.376 g/mL at 25 °C

Boiling Point 71-72 °C at 12 mmHg

Refractive Index n20/D 1.465

Reactivity Reacts with water [3]

Qualitative Solubility of Ethylphosphonic Dichloride
While quantitative data is scarce, several sources provide qualitative descriptions of

ethylphosphonic dichloride's solubility in organic solvents.

Solvent Solubility Source

Organic Solvents (General) Soluble [3]

Chloroform Soluble [2]

Dichloromethane Soluble [2]

Solubility of Structurally Similar Compounds
In the absence of extensive data for ethylphosphonic dichloride, examining the solubility of

structurally analogous compounds can provide valuable insights. Phenylphosphonic dichloride,

which shares the phosphonic dichloride functional group, is reported to be miscible with several

non-polar and polar aprotic solvents.

Table 3.1: Solubility of Phenylphosphonic Dichloride
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Solvent Solubility Source

Benzene Miscible [4][5][6][7][8]

Chloroform Miscible [4][5][6][7][8]

Dimethyl Sulfoxide (DMSO) Miscible [6][7][8]

Carbon Tetrachloride Miscible [4][5][7]

Experimental Protocol for Quantitative Solubility
Determination: Gravimetric Method
The following is a detailed protocol for determining the solubility of a liquid solute, such as

ethylphosphonic dichloride, in an organic solvent using the gravimetric method. This method

is straightforward and relies on the precise measurement of mass.[9][10]

4.1. Materials

Ethylphosphonic dichloride

Selected organic solvent (analytical grade, anhydrous)

Series of sealable, temperature-controlled vials or flasks

Analytical balance (readable to at least 0.1 mg)

Calibrated pipettes or syringes

Thermostatic shaker or water bath

Filtration apparatus (if necessary for clarifying saturated solutions)

Drying oven

Fume hood

4.2. Procedure
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Preparation of Saturated Solutions:

In a series of vials, add a fixed, known volume of the organic solvent.

Incrementally add known volumes of ethylphosphonic dichloride to each vial.

Seal the vials tightly to prevent solvent evaporation and atmospheric moisture

contamination.

Place the vials in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixtures for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is

reached. A small excess of the liquid solute should be visible as a separate phase to

confirm saturation.

Sample Collection and Analysis:

Once equilibrium is established, carefully withdraw a known volume of the supernatant

(the saturated solution) using a calibrated pipette or syringe.

Transfer the aliquot to a pre-weighed, dry evaporating dish.

Weigh the evaporating dish containing the aliquot to determine the total mass of the

saturated solution.

Carefully evaporate the solvent in a fume hood. For higher boiling point solvents, a gentle

stream of inert gas (e.g., nitrogen) or vacuum can be used to facilitate evaporation.

Once the solvent has evaporated, place the evaporating dish in a drying oven at a

temperature sufficient to remove any residual solvent without degrading the

ethylphosphonic dichloride.

Cool the dish in a desiccator and weigh it. Repeat the drying and weighing process until a

constant mass is achieved.

4.3. Calculation of Solubility

The solubility can be calculated as follows:
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Mass of Solute (Ethylphosphonic dichloride): (Mass of dish + residue) - (Mass of empty

dish)

Mass of Solvent: (Mass of dish + solution) - (Mass of dish + residue)

Solubility ( g/100 g solvent): (Mass of solute / Mass of solvent) x 100

Solubility ( g/100 mL solvent): (Mass of solute / Volume of solvent in aliquot) x 100

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the gravimetric determination of

solubility.
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Caption: Gravimetric method for solubility determination.

Conclusion
While direct quantitative solubility data for ethylphosphonic dichloride in a broad range of

organic solvents is not readily available in the literature, this guide provides the necessary

framework for researchers to determine these values empirically. The provided qualitative data

and information on similar compounds offer a starting point for solvent selection. The detailed

gravimetric protocol is a robust method for generating the precise solubility data required for

optimizing chemical processes in research and drug development. It is imperative that all

experimental work with ethylphosphonic dichloride be conducted in a well-ventilated fume

hood with appropriate personal protective equipment due to its reactive and hazardous nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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